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An In-depth Technical Guide to the Safety and Handling of 2-Methylpropionic-d7 Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methylpropionic-d7 acid, the deuterated analogue of isobutyric acid, is a valuable
isotopically labeled compound utilized in a range of scientific applications, from metabolic
research to serving as an internal standard in pharmacokinetic studies. While its chemical
behavior is nearly identical to its non-deuterated counterpart, the safe and effective use of this
compound demands a thorough understanding of its specific properties and associated
hazards. This guide provides a comprehensive overview of 2-Methylpropionic-d7 acid,
detailing its physicochemical properties, potential hazards, and rigorous protocols for its safe
handling, storage, and disposal. The methodologies outlined herein are designed to foster a
self-validating system of safety, ensuring the integrity of research and the protection of
laboratory personnel.

Compound Profile and Physicochemical Properties
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2-Methylpropionic-d7 acid, with the chemical formula (CDs)2CDCOOH, is a stable,
isotopically labeled carboxylic acid.[1] The substitution of hydrogen with deuterium atoms

results in a higher molecular weight compared to the natural compound, a key feature for its

use in mass spectrometry-based quantification. The physicochemical properties are largely

extrapolated from its non-deuterated form, isobutyric acid, and are crucial for risk assessment

and the design of safe handling procedures.

Table 1: Physicochemical Properties of 2-Methylpropionic-d7 Acid and Isobutyric Acid

2-Methylpropionic-

Isobutyric Acid (for

Property . . Data Source(s)
d7 Acid comparison)

CAS Number 223134-74-5 79-31-2 [1]

Molecular Formula C4HD702 CaHsO2 [1][2]

Molecular Weight 95.15 g/mol 88.11 g/mol [11[3]

Appearance Clear, colorless liquid Clear, colorless liquid

Odor Pungent, stinging Pungent, stinging [4]

] ] approx. -47 °C (-53
Melting Point R -47 °C (-53 °F) [5]
- , approx. 153-154 °C 153-154 °C (307-309

Boiling Point [5]

(307-309 °F) °F)
) Not specified, 0.95 g/cm3 at 25 °C
Density

expected > 0.95 g/cm3

(77 °F)

Vapor Pressure

Not specified

1.81 mm Hg

[4]

Soluble in water and

Soluble in water and

General chemical

Solubility ) .
organic solvents organic solvents knowledge
2.3 (for a 500 g/L
) ] ] 2.3 (for a 500 g/L
pH solution of isobutyric

acid)

solution)
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Note: The physical properties of deuterated compounds are very similar to their non-deuterated
counterparts. The data for isobutyric acid is presented as a reliable proxy.

Hazard Identification and GHS Classification

Understanding the hazards associated with 2-Methylpropionic-d7 acid is the foundation of
safe laboratory practice. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a standardized framework for communicating these hazards.
The classification is based on the properties of the non-deuterated form, isobutyric acid.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor.[3]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[3]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[3]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage.[3]
Hazardous to the Aquatic H402: Harmful to aquatic life.
. Category 3
Environment, Acute Hazard [3]

The primary hazards are its flammability, corrosivity, and toxicity upon dermal contact or
ingestion.[3] The vapor can form explosive mixtures with air, particularly at elevated
temperatures.[3]

Risk Assessment and Mitigation Workflow

A systematic approach to risk assessment is critical before any handling of 2-Methylpropionic-
d7 acid. This involves identifying the hazards, evaluating the risks associated with the planned
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experimental procedures, and implementing control measures to minimize these risks.

Phase 1: Planning & Assessment

Identify Hazards
(Flammable, Corrosive, Toxic)
Ref: SDS Section 2

informs

Evaluate Procedure

GScale, Temperature, Duration)j

determines

v

Assess Exposure Risk
(Inhalation, Dermal, Ingestion)

mitigate via

Phase 2: Control Measures

Engineering Controls \

QFume Hood, Ventilation))
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ersonal Protective Equipment (PPE)
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Execute Experiment

Phase 3: Execution & Response
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¢

Waste Disposal
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Caption: A logical workflow for risk assessment and mitigation.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is non-negotiable. The causality behind
these protocols is rooted in the compound's flammability, corrosivity, and toxicity.

Engineering Controls

The primary line of defense is to minimize exposure through engineering controls.

o Ventilation: All handling of 2-Methylpropionic-d7 acid must be conducted in a certified
chemical fume hood to control vapor inhalation.[6] The pungent odor of the compound
serves as a sensory indicator of potential exposure, but should not be relied upon as a safe
threshold.

« Ignition Sources: The compound is a flammable liquid.[3] Keep it away from open flames, hot
surfaces, sparks, and other potential ignition sources.[3] Use of explosion-proof electrical
equipment is required in areas of high concentration.[3]

» Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment during transfers.[3]

Personal Protective Equipment (PPE)

Appropriate PPE provides a crucial barrier against dermal and eye contact.

o Eye and Face Protection: Wear chemical safety goggles and a face shield when handling the
neat compound or concentrated solutions.[3]

¢ Skin Protection:

o Gloves: Use chemically resistant gloves (e.g., butyl rubber, Viton®). Nitrile gloves may
offer limited protection for short-duration tasks; always check the manufacturer's
compatibility data. Immediately change gloves if they become contaminated.

o Protective Clothing: A flame-retardant, antistatic lab coat is recommended. For larger
guantities or tasks with a high splash risk, a chemical-resistant apron or suit should be
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worn.

* Respiratory Protection: If engineering controls are insufficient to maintain exposure below
occupational limits, a NIOSH-approved respirator with an organic vapor cartridge is

@Iing 2-Methy|propior@

necessary.

:

Is the task performed
in a certified fume hood?

Volume > 50 mL or STOP WORK
splashing risk? Consult EHS

Required PPE: Enhanced PPE:
- Safety Goggles - Face Shield
- Lab Coat - Chemical Apron
- Chemical-Resistant Gloves - Flame-Retardant Coat

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Storage Requirements

Proper storage is essential for maintaining chemical stability and preventing accidents.

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[3]
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Temperature: Store at room temperature, away from heat sources.[1]

Incompatibilities: Store separately from strong oxidizing agents, strong bases, and strong
reducing agents.[6]

Security: The compound should be stored in a locked cabinet or an area accessible only to
authorized personnel.[3]

Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.
Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.[3] This
compound is corrosive and can cause severe burns, with a tendency for poor wound healing.

[3]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give
small quantities of water to drink. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[3]

Spill Response Protocol

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating high airflow that could spread

vapors.

o Control Ignition Sources: Extinguish all nearby ignition sources.
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Containment: For small spills, absorb with a non-combustible material like vermiculite, dry
sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for chemical waste.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Waste Disposal: Dispose of the contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.[3]

Waste Disposal

Disposal of 2-Methylpropionic-d7 acid and its contaminated materials must be handled as
hazardous waste.

o Segregation: Collect waste in a dedicated, properly labeled, and sealed container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and associated hazards (Flammable, Corrosive, Toxic).

» Disposal Vendor: All chemical waste must be disposed of through a licensed environmental
waste management company. Do not pour down the drain, as it is harmful to aquatic life and
can damage plumbing.[3]

Conclusion

2-Methylpropionic-d7 acid is an indispensable tool in modern research. Its safe and effective
use is predicated on a culture of safety that prioritizes risk assessment, engineering controls,
proper PPE, and emergency preparedness. By understanding the inherent hazards and
adhering to the protocols outlined in this guide, researchers can minimize risks, ensure the
integrity of their work, and maintain a safe laboratory environment for all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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